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Compound of Interest

Compound Name: hCAXII-IN-5

Cat. No.: B12409354

The following provides essential safety and logistical information for the proper disposal of
hCAXII-IN-5, a potent and selective human carbonic anhydrase Xl (hCAXII) inhibitor.[1] As this
compound is an active biological agent intended for research, it must be handled and disposed
of as hazardous chemical waste. These procedures are based on established guidelines for
handling cytotoxic and hazardous research materials.[2][3][4][5]

Chemical and Safety Data

While a specific Safety Data Sheet (SDS) for hCAXII-IN-5 is not publicly available, the following
information has been compiled from supplier data and general safety guidelines for hazardous
research chemicals. Researchers must handle this compound with the appropriate care,
utilizing personal protective equipment (PPE) at all times.[6][7]
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Property Data Source
Product Name hCAXII-IN-5 [1]
Synonym Compound 60 [1]
CAS Number 2414629-92-6 [1]
) Potent and selective hCAXII
Function o [1]
inhibitor
Target Ki 1.0 nM for hCAXII [1]

Use personal protective
) equipment (gloves, lab coat,
Handling ) ] General SDS
eye protection). Avoid dust

formation and inhalation.[6][8]

Store at room temperature in a

dry, cool, well-ventilated place. MedChemExpress, General

Storage
Keep container tightly closed. SDS
[1]6]
Treat as
hazardous/chemotherapeutic
Disposal Method waste. Do not dispose of in General Guidelines

regular trash or down the
drain.[5]

Experimental Protocols: Disposal Procedures

The proper disposal of hCAXII-IN-5 is critical to ensure laboratory safety and environmental
protection. The following step-by-step protocol should be followed.

Personal Protective Equipment (PPE)

Before handling hCAXII-IN-5 in any form (pure compound, solutions, or contaminated
materials), personnel must wear the following PPE:

o Gloves: Two pairs of chemotherapy-rated gloves are recommended.
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o Lab Coat: A disposable or dedicated lab coat.
o Eye Protection: Safety goggles or a face shield.

o Respiratory Protection: A NIOSH-certified respirator should be used if there is a risk of
aerosolization or if handling the powder outside of a containment hood.[7]

Waste Segregation and Collection

Proper segregation of waste is mandatory to ensure safe and compliant disposal.
e Unused/Expired Compound:
o Keep the compound in its original, tightly sealed container.

o Label the container clearly as "Hazardous Chemical Waste" and include the full chemical
name: "hCAXII-IN-5".

o Arrange for pickup through your institution's Environmental Health & Safety (EH&S)
department.[5]

e Solid Waste:

o

This category includes contaminated PPE (gloves, lab coats), plasticware (pipette tips,
tubes), and bench paper.

o Place all solid waste into a designated, leak-proof, puncture-resistant container lined with
a yellow chemotherapeutic waste bag.[5]

o The container must be clearly labeled "Chemotherapeutic Waste" or "Cytotoxic Waste".[3]

[5]
o Once the container is full (do not overfill), seal the bag and the container lid.
o Store in a designated, secure area until collection by EH&S.
e Liquid Waste:

o This includes any solutions containing hCAXII-IN-5.
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o Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant container (e.g., a
plastic or coated glass bottle) with a secure screw-top cap.

o The container must be clearly labeled "Hazardous Liquid Waste" with the full chemical
name and approximate concentration.

o Do not pour any liquid waste containing hCAXII-IN-5 down the drain.[5]

o Store the sealed container in a secondary containment bin in a designated, secure area
until collection by EH&S.

Spill Management

In the event of a spill, immediate action is required to contain the material and protect
personnel.

o Alert Others: Immediately notify personnel in the vicinity.
e Secure the Area: Restrict access to the spill area.

e Don PPE: If not already wearing it, put on the full required PPE, including respiratory
protection.

e Contain the Spill:

o For solid spills: Gently cover the powder with absorbent pads or granules from a chemical
spill kit to avoid raising dust.

o For liquid spills: Cover the spill with absorbent material, starting from the outside and
working inward.

e Clean the Area:
o Carefully collect all contaminated absorbent materials using forceps or other tools.

o Place all materials into the designated solid chemotherapeutic waste container.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12409354?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

o Decontaminate the spill surface according to your laboratory's standard operating
procedures for hazardous compounds. This typically involves washing the area with a
suitable detergent and then rinsing.

» Report the Spill: Report the incident to your laboratory supervisor and EH&S office as

required by institutional policy.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of materials
contaminated with hCAXII-IN-5.

hCAXII-IN-5 Disposal Workflow
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Caption: Decision workflow for segregating and disposing of hCAXII-IN-5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

